BENGHE Foundational & Exploratory

Check Availability & Pricing

Phenylalanyl-lysyl-proline chemical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lys-Pro-Phe

Cat. No.: B15214286

An In-depth Technical Guide on the Core Chemical Properties of Phenylalanyl-lysyl-proline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
purification, and known biological activities of the tripeptide Phenylalanyl-lysyl-proline (Phe-Lys-
Pro).

Core Chemical Properties

Phenylalanyl-lysyl-proline is a tripeptide composed of the amino acids phenylalanine, lysine,
and proline.[1] Its chemical properties are summarized in the table below.
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Property Value Source
Molecular Formula C20H30N404 PubChem[1]
Molecular Weight 390.5 g/mol PubChem[1]

(2S)-1-((2S)-6-amino-2-(((S)-2-

amino-3-
IUPAC Name phenylpropanoyl)amino)hexan PubChem[1]

oyl)pyrrolidine-2-carboxylic

acid
CAS Number 145457266 PubChem[1]
ChEBI ID 161701 PubChem[1]
XLogP3 -2.9 PubChem[1]
Hydrogen Bond Donor Count 4 PubChem[1]
Hydrogen Bond Acceptor

5 PubChem[1]
Count
Rotatable Bond Count 8 PubChem[1]
Exact Mass 390.22670545 Da PubChem[1]
Monoisotopic Mass 390.22670545 Da PubChem[1]
Topological Polar Surface Area 139 A2 PubChem[1]
Heavy Atom Count 28 PubChem[1]
Formal Charge 0 PubChem[1]
Complexity 536 PubChem[1]

Experimental Protocols
Synthesis of Phenylalanyl-lysyl-proline

The synthesis of Phenylalanyl-lysyl-proline is typically achieved through Solid-Phase Peptide
Synthesis (SPPS) using the Fmoc/tBu (9-fluorenylmethoxycarbonyl/tert-butyl) strategy.[2]
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Materials:

Fmoc-Pro-Wang resin

e Fmoc-Lys(Boc)-OH

e Fmoc-Phe-OH

» N,N'-Diisopropylcarbodiimide (DIC)

o Ethyl cyanohydroxyiminoacetate (Oxyma)
 Piperidine solution (20% in DMF)

e Dichloromethane (DCM)

e N,N-Dimethylformamide (DMF)
 Trifluoroacetic acid (TFA)
 Triisopropylsilane (TIS)

o Water

Procedure:

e Resin Swelling: The Fmoc-Pro-Wang resin is swelled in DMF for 30 minutes.

e Fmoc Deprotection: The Fmoc protecting group is removed from the proline residue by
treating the resin with a 20% piperidine solution in DMF for 20 minutes. The resin is then
washed with DMF and DCM.

e Lysine Coupling: Fmoc-Lys(Boc)-OH is activated with DIC and Oxyma in DMF and then
added to the deprotected resin. The coupling reaction is allowed to proceed for 2 hours. The
resin is then washed with DMF and DCM.

e Fmoc Deprotection: The Fmoc group is removed from the newly added lysine residue as
described in step 2.
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Phenylalanine Coupling: Fmoc-Phe-OH is activated and coupled to the deprotected
dipeptide on the resin as described in step 3.

Final Fmoc Deprotection: The Fmoc group is removed from the phenylalanine residue.

Cleavage and Deprotection: The peptide is cleaved from the resin, and the side-chain
protecting groups are removed by treating the resin with a cleavage cocktail of
TFA/TIS/Water (95:2.5:2.5) for 2 hours.

Precipitation and Washing: The cleaved peptide is precipitated in cold diethyl ether,
centrifuged, and the pellet is washed multiple times with cold ether to remove scavengers
and byproducts.

Drying: The crude peptide is dried under vacuum.
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Solid-Phase Peptide Synthesis (SPPS) Workflow
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Purification of Phenylalanyl-lysyl-proline

The crude peptide is purified by reverse-phase high-performance liquid chromatography (RP-
HPLC).

Materials:

Crude Phenylalanyl-lysyl-proline

Water with 0.1% TFA (Solvent A)

Acetonitrile with 0.1% TFA (Solvent B)

C18 RP-HPLC column

Procedure:
o Sample Preparation: The crude peptide is dissolved in a minimal amount of Solvent A.

o Chromatography: The dissolved peptide is loaded onto a C18 column. The peptide is eluted
using a linear gradient of Solvent B, for example, from 5% to 60% over 30 minutes.

o Fraction Collection: Fractions are collected and analyzed by analytical HPLC or mass
spectrometry to identify those containing the pure peptide.

» Lyophilization: The pure fractions are pooled and lyophilized to obtain the final purified
Phenylalanyl-lysyl-proline as a white powder.

Biological Activity and Signaling Pathways

While specific studies on the biological activity of Phenylalanyl-lysyl-proline are limited, the
individual amino acid components and related proline-containing peptides have well-
documented roles in various biological processes. Proline metabolism, in particular, is linked to
cellular signaling, especially in response to stress.[3][4][5][6]

The metabolism of proline can influence the production of reactive oxygen species (ROS),
which act as signaling molecules.[4][5][6] The oxidation of proline to glutamate in the
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mitochondria can lead to the generation of ROS through the electron transport chain.[7] This

process can be a key factor in cellular responses such as apoptosis and stress adaptation.[7]
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The presence of phenylalanine and lysine in the peptide sequence suggests potential
interactions with various enzymes and receptors. For instance, peptide sequences containing
these amino acids have been investigated as enzyme inhibitors.[2] Further research is needed
to elucidate the specific biological roles and mechanisms of action of Phenylalanyl-lysyl-proline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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